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Compound of Interest

Compound Name: Decamethylchromocene

Cat. No.: B12510804

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
decamethylchromocene, an organometallic compound of significant interest in various
research fields. The information is presented to facilitate its use by researchers, scientists, and
professionals in drug development.

Core Physical Properties

Decamethylchromocene, with the chemical formula C20H30Cr, is a crystalline solid.[1] It is
recognized for its air-sensitive nature, necessitating handling under inert atmosphere
conditions.[2]

Property Value

Molecular Formula C20H30Cr

Molecular Weight 322.45 g/mol [1]

Appearance Brown powder or crystals[2]
Melting Point Data not available in search results.
Boiling Point Data not available in search results.
Solubility Data not available in search results.
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Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of decamethylchromocene. The
following sections detail the available data from various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and 13C NMR spectral data for decamethylchromocene were not explicitly found
in the search results. However, the analysis of related decamethylmetallocenes suggests that
NMR spectroscopy is a key characterization method.[3]

Ultraviolet-Visible (UV-Vis) Spectroscopy

Specific UV-Vis absorption maxima for decamethylchromocene were not available in the
provided search results. For related ferrocenyl Schiff bases, three major absorption ranges
have been observed: 259-300 nm, 300-440 nm, and 441-466 nm, with the first band attributed
to the n-1t* transition of the aromatic compound.[4]

Infrared (IR) Spectroscopy

Quantitative IR absorption data for decamethylchromocene was not found in the search
results. For comparison, the IR spectrum of the C84-D2:22 fullerene isomer shows prominent
absorption bands between 1050 and 1800 cm™1, with a dominant maximum at 1384.6 cm~1.[5]

Crystal Structure

A detailed crystal structure, including lattice parameters and space group, for
decamethylchromocene was not located in the search results. However, X-ray
crystallography has been successfully used to determine the structure of related
decamethylmetallocenes, such as decamethylmanganocene.[3]

Experimental Protocols

Given the air-sensitive nature of decamethylchromocene, specific experimental protocols are
required for its synthesis and characterization.

Synthesis of Decamethylchromocene
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A general synthesis for decamethylmetallocenes involves the reaction of a metal halide with
sodium pentamethylcyclopentadienide (NaCp*). For other decamethylmetallocenes, this is a
well-established route.[3]

Experimental Workflow for Synthesis

Caption: General workflow for the synthesis of decamethylchromocene.

Characterization Methods

Standard spectroscopic and crystallographic techniques are employed for the characterization
of decamethylchromocene, with modifications to handle its air sensitivity.

NMR Spectroscopy: Samples for NMR analysis of air-sensitive compounds are typically
prepared in a glovebox or using Schlenk line techniques. The compound is dissolved in a
deuterated solvent, and the NMR tube is sealed before removal from the inert atmosphere.

UV-Vis Spectroscopy: For air-sensitive samples, solutions are prepared in an inert atmosphere
and transferred to a cuvette that can be sealed to prevent exposure to air during the
measurement.

IR Spectroscopy: Solid samples can be prepared as mulls (e.g., with Nujol) or pellets (with KBr)
inside a glovebox to prevent degradation.

X-ray Crystallography: Single crystals of air-sensitive compounds are typically mounted on the
diffractometer under a stream of cold nitrogen gas to protect them from air and moisture during
data collection.

Logical Relationship for Characterization

Caption: Relationship between decamethylchromocene and its characterization methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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